Cas no 106634-63-3 (5,8-dimethyl-1h-cinnolin-4-one)

5,8-dimethyl-1h-cinnolin-4-one structure
106634-63-3 structure
Product Name:5,8-dimethyl-1h-cinnolin-4-one
CAS No:106634-63-3
MF:C10H10N2O
MW:174.199202060699
CID:1175966
PubChem ID:13691135
Update Time:2025-04-20

5,8-dimethyl-1h-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5,8-dimethyl-1h-cinnolin-4-one
    • 5,8-DIMETHYLCINNOLIN-4-OL
    • DTXSID60546813
    • SCHEMBL10914083
    • 5,8-Dimethylcinnolin-4(1H)-one
    • 106634-63-3
    • Inchi: 1S/C10H10N2O/c1-6-3-4-7(2)10-9(6)8(13)5-11-12-10/h3-5H,1-2H3,(H,12,13)
    • InChI Key: PRVWVTTZUXPCHL-UHFFFAOYSA-N
    • SMILES: O=C1C=NNC2C(C)=CC=C(C)C=21

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 46.01
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